Cas no 1805131-01-4 (5-Amino-4-phenyl-2-(trifluoromethyl)pyridine)

• Product Name: 5-Amino-4-phenyl-2-(trifluoromethyl)pyridine
• CAS No: 1805131-01-4
• MF: C₁₂H₉F₃N₂
• MW: 238.208472967148
• CID: 4899900
• Update Time: 2025-05-28

5-Amino-4-phenyl-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-phenyl-2-(trifluoromethyl)pyridine

• Inchi： 1S/C12H9F3N2/c13-12(14,15)11-6-9(10(16)7-17-11)8-4-2-1-3-5-8/h1-7H,16H2
• InChI Key： HQOGCSQAQAXVSZ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=CN=1)N)C1C=CC=CC=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• XLogP3: 2.7
• Topological Polar Surface Area: 38.9

Additional information on 5-Amino-4-phenyl-2-(trifluoromethyl)pyridine

Comprehensive Overview of 5-Amino-4-phenyl-2-(trifluoromethyl)pyridine (CAS No. 1805131-01-4)

5-Amino-4-phenyl-2-(trifluoromethyl)pyridine (CAS No. 1805131-01-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a pyridine core substituted with an amino group, a phenyl ring, and a trifluoromethyl group, exhibits remarkable potential in drug discovery and material science. Its molecular formula, C₁₂H₉F₃N₂, highlights its versatility as a building block for synthesizing more complex molecules.

The growing interest in trifluoromethylated compounds like 5-Amino-4-phenyl-2-(trifluoromethyl)pyridine stems from their enhanced metabolic stability and lipophilicity, which are critical for improving drug bioavailability. Researchers are particularly intrigued by its potential applications in kinase inhibitors and central nervous system (CNS) therapeutics, aligning with current trends in precision medicine. Additionally, the compound's phenyl and pyridine moieties make it a valuable scaffold for designing small-molecule drugs targeting inflammatory and oncological pathways.

In the context of agrochemical innovation, 5-Amino-4-phenyl-2-(trifluoromethyl)pyridine is being explored for its role in developing next-generation pesticides and herbicides. The trifluoromethyl group is known to enhance the bioactivity of agrochemicals, making this compound a candidate for sustainable crop protection solutions. This aligns with global demands for eco-friendly pest control and reduced environmental toxicity, topics frequently searched in scientific and agricultural forums.

From a synthetic chemistry perspective, the compound's CAS No. 1805131-01-4 serves as a key identifier for researchers sourcing high-purity reagents. Its stability under various reaction conditions makes it a reliable intermediate in cross-coupling reactions and catalytic transformations. Recent publications have highlighted its utility in palladium-catalyzed aminations and Suzuki-Miyaura couplings, reflecting its relevance in modern organic synthesis methodologies.

Beyond laboratory applications, 5-Amino-4-phenyl-2-(trifluoromethyl)pyridine is also gaining traction in material science. Its electron-deficient pyridine ring and fluorine atoms contribute to the development of organic semiconductors and liquid crystal displays (LCDs). This intersects with the booming interest in flexible electronics and energy-efficient devices, addressing frequent queries about advanced materials in tech-driven markets.

Quality control and regulatory compliance are paramount when handling 5-Amino-4-phenyl-2-(trifluoromethyl)pyridine. Reputable suppliers provide detailed analytical certificates (CoA) and safety data sheets (SDS), ensuring adherence to Good Manufacturing Practices (GMP). Researchers often search for batch-specific purity data and storage recommendations, underscoring the need for transparency in chemical sourcing.

In summary, 5-Amino-4-phenyl-2-(trifluoromethyl)pyridine (CAS No. 1805131-01-4) represents a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and advanced materials. Its structural features and functional groups position it at the forefront of innovations addressing pressing global challenges, from drug resistance to sustainable agriculture. As research progresses, this compound is poised to play a pivotal role in shaping future scientific breakthroughs.